Cas no 1804144-51-1 (Methyl 4-bromo-2-propionylphenylacetate)

• Product Name: Methyl 4-bromo-2-propionylphenylacetate
• CAS No: 1804144-51-1
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4972236
• Update Time: 2025-10-29

Methyl 4-bromo-2-propionylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-propionylphenylacetate

• Inchi： 1S/C12H13BrO3/c1-3-11(14)10-7-9(13)5-4-8(10)6-12(15)16-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： ABLQEJVLRLUEAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OC)=C(C=1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-bromo-2-propionylphenylacetate

Methyl 4-bromo-2-propionylphenylacetate (CAS No. 1804144-51-1): A Comprehensive Overview

Methyl 4-bromo-2-propionylphenylacetate (CAS No. 1804144-51-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its bromo and propionyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for researchers exploring novel therapeutic agents and advanced materials.

The molecular structure of Methyl 4-bromo-2-propionylphenylacetate combines aromatic and aliphatic components, offering diverse reactivity patterns. The presence of the bromo substituent at the para position and the propionyl group at the ortho position creates opportunities for selective chemical transformations. This compound typically appears as a white to off-white crystalline solid under standard conditions, with solubility properties that vary across organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide.

In pharmaceutical applications, Methyl 4-bromo-2-propionylphenylacetate has shown promise as a precursor in the synthesis of potential drug candidates. Recent studies highlight its utility in creating compounds with possible anti-inflammatory and antimicrobial properties. The ester functionality and aromatic bromine in its structure make it particularly interesting for medicinal chemists working on structure-activity relationship studies. Researchers are actively investigating its incorporation into more complex molecular architectures that could lead to breakthrough therapies.

The compound's role in material science has also expanded in recent years. Its ability to participate in various coupling reactions makes it valuable for creating specialized polymers and liquid crystals. The 4-bromo-2-propionylphenyl moiety can serve as an anchor point for further functionalization, enabling the development of materials with tailored optical and electronic properties. This versatility aligns with current industry trends toward smart materials and nanotechnology applications.

From a synthetic chemistry perspective, Methyl 4-bromo-2-propionylphenylacetate offers multiple advantages. The methyl ester group provides stability while remaining amenable to hydrolysis or transesterification when needed. The bromo substituent allows for efficient cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are fundamental to modern organic synthesis. These characteristics make the compound particularly valuable in parallel synthesis and combinatorial chemistry approaches.

Quality control and analytical characterization of Methyl 4-bromo-2-propionylphenylacetate typically involve advanced techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering material with ≥95% purity. Recent advancements in analytical methods have improved the detection and quantification of potential impurities, ensuring more reliable research outcomes.

The market for Methyl 4-bromo-2-propionylphenylacetate has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Current research trends focusing on targeted drug delivery systems and personalized medicine have further boosted interest in this compound. Suppliers have responded by improving production scalability while maintaining stringent quality standards to meet the needs of both academic and industrial researchers.

Storage and handling recommendations for Methyl 4-bromo-2-propionylphenylacetate emphasize protection from moisture and light, typically suggesting storage in amber glass containers under inert atmosphere at controlled temperatures. These precautions help maintain the compound's stability and shelf life, which is particularly important for long-term research projects and commercial applications.

Environmental and safety considerations for Methyl 4-bromo-2-propionylphenylacetate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during handling. The scientific community continues to investigate the compound's environmental fate and biodegradation pathways as part of broader green chemistry initiatives.

Future research directions for Methyl 4-bromo-2-propionylphenylacetate include exploring its potential in catalytic systems and as a template for molecular imprinting technologies. The compound's structural features make it an interesting candidate for developing new synthetic methodologies and functional materials. As chemical research becomes increasingly interdisciplinary, applications in areas such as chemical biology and materials engineering are expected to emerge.

For researchers seeking alternatives or derivatives of Methyl 4-bromo-2-propionylphenylacetate, several structurally related compounds are available. These include variations with different ester groups or halogen substitutions, each offering distinct reactivity profiles. The selection of appropriate derivatives depends on the specific application requirements and desired chemical transformations in synthetic pathways.

In conclusion, Methyl 4-bromo-2-propionylphenylacetate (CAS No. 1804144-51-1) represents an important building block in modern chemical research. Its balanced reactivity, structural versatility, and potential applications across multiple scientific disciplines ensure its continued relevance in both academic and industrial settings. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its position as a valuable tool for chemical innovation.